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Compound of Interest

Compound Name:
2-(2-(Vinyloxy)ethoxy)isoindoline-

1,3-dione

Cat. No.: B1321991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The vinyloxy group (–O–CH=CH₂), a seemingly simple functional moiety, imparts a rich and

nuanced reactivity to organic molecules. Its unique electronic and steric properties make it a

valuable tool in synthetic chemistry, influencing a wide range of transformations from hydrolysis

and cycloadditions to polymerization and serving as a versatile protecting group. This technical

guide provides an in-depth exploration of the vinyloxy group's role in chemical reactivity,

supported by quantitative data, detailed experimental protocols, and visualizations of key

mechanisms and workflows.

Electronic and Steric Influence of the Vinyloxy
Group
The reactivity of the vinyloxy group is fundamentally governed by the interplay of its electronic

and steric characteristics.

Electronic Effects: The oxygen atom's lone pairs engage in resonance with the adjacent π-

system of the vinyl group. This resonance delocalization has two primary consequences:

Increased Nucleophilicity of the β-Carbon: The resonance donation from the oxygen atom

increases the electron density at the β-carbon of the vinyl group, making it susceptible to

electrophilic attack. This is a key factor in reactions such as acid-catalyzed hydrolysis.
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Activation in Cycloaddition Reactions: As an electron-donating group, the vinyloxy moiety

activates the double bond, making vinyl ethers excellent dienophiles in Diels-Alder reactions.

[1][2]

The electronic influence of the vinyloxy group can be visualized as follows:
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Resonance in a Vinyloxy Group
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Electronic resonance in the vinyloxy group.
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Acid-catalyzed hydrolysis of a vinyloxy compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Step
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Molecule with
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with original -OH group

Workflow for using the vinyloxy group as a protecting group.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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